Cas no 29873-50-5 (Androstan-3-one,17-hydroxy-, (17b)-(9CI))

• Product Name: Androstan-3-one,17-hydroxy-, (17b)-(9CI)
• CAS No: 29873-50-5
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 274774
• PubChem ID: 147320
• Update Time: 2025-04-19

Androstan-3-one,17-hydroxy-, (17b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,17-hydroxy-, (17b)-(9CI)
• 17b-Hydroxyandrost-3-one
• Androstan-3-one,17b-hydroxy- (8CI)
• Androstan-3-one, 17-hydroxy-, (17beta)-
• A0462
• 841B5D46-708A-4CB5-96AE-409622F2F10C
• (17beta)-17-Hydroxyandrostan-3-one
• SCHEMBL27379
• 29873-50-5
• Etiocholan-17beta-ol-3-one
• Androstan-3-one, 17.beta.-hydroxy-
• CHEBI:85278
• 17beta-hydroxyandrostanone
• NVKAWKQGWWIWPM-QHDNXLQLSA-N
• 17.beta.-Hydroxyandrostan-3-one
• Q27158453
• 17-beta-hydroxyandrostan-3-one

• Inchi： 1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-17,21H,3-11H2,1-2H3/t12?,14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： NVKAWKQGWWIWPM-QHDNXLQLSA-N
• SMILES： O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(CC3CC[C@H]12)=O

Computed Properties

• Exact Mass: 290.224580195g/mol
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives